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Compound of Interest

Compound Name: 2-(Ethylamino)butanenitrile

Cat. No.: B12120365

Get Quote

This guide provides a comprehensive technical overview of α-ethylaminobutyronitrile, a term

that most accurately corresponds to the chemical compound 2-amino-2-ethylbutanenitrile. For

researchers, scientists, and professionals in drug development, this document elucidates the

compound's core chemical properties, provides detailed synthetic protocols based on

established methodologies, and explores its potential applications as a building block in

medicinal chemistry.

Chemical Structure and Molecular Properties
The compound in focus, 2-amino-2-ethylbutanenitrile, is an α,α-disubstituted α-aminonitrile.

This structural class is characterized by a quaternary carbon atom bonded to an amino group,

a nitrile group, and two other non-hydrogen substituents. The presence of two alkyl groups (in

this case, two ethyl groups) on the α-carbon introduces significant steric hindrance, which

influences its reactivity and the properties of molecules derived from it.

The key molecular identifiers and properties are summarized in the table below.
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Property Value Source

Systematic IUPAC Name 2-amino-2-ethylbutanenitrile N/A

Molecular Formula C6H12N2 [1]

Molecular Weight 112.17 g/mol [1]

Canonical SMILES CCC(C#N)(CC)N N/A

CAS Number 22374-51-2 [1]

Synthesis of 2-amino-2-ethylbutanenitrile: The
Strecker Reaction
The most established and versatile method for the synthesis of α-aminonitriles is the Strecker

synthesis, first reported in 1850.[2] This one-pot, three-component reaction is particularly well-

suited for the preparation of α,α-disubstituted α-aminonitriles from ketones.[3]

Causality Behind Experimental Choices
The Strecker synthesis involves the reaction of a carbonyl compound (in this case, butanone),

an amine source (ammonia), and a cyanide source. The choice of reagents and reaction

conditions is critical for achieving a high yield of the desired α-aminonitrile. The reaction

proceeds through the initial formation of an imine from the ketone and ammonia, which is then

attacked by the cyanide nucleophile.[3][4] The use of ammonium chloride and potassium

cyanide is a common and safer alternative to using anhydrous ammonia and highly toxic

hydrogen cyanide gas.[4]

Detailed Experimental Protocol: Strecker Synthesis of 2-
amino-2-ethylbutanenitrile
This protocol is a representative procedure for the synthesis of an α,α-disubstituted α-

aminonitrile from a ketone.

Materials:

Butanone (2-butanone)
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Ammonium chloride (NH4Cl)

Potassium cyanide (KCN)

Methanol

Water

Diethyl ether

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a well-ventilated fume hood, dissolve ammonium chloride (1.1 equivalents) and potassium

cyanide (1.05 equivalents) in water in a round-bottom flask equipped with a magnetic stirrer.

Extreme caution must be exercised when handling potassium cyanide as it is highly toxic.

Cool the solution in an ice bath and add butanone (1.0 equivalent) dropwise with vigorous

stirring.

Allow the reaction mixture to stir at room temperature for 24-48 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, extract the aqueous mixture with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with brine (saturated aqueous NaCl solution).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude 2-amino-2-ethylbutanenitrile.

The crude product can be purified by vacuum distillation or column chromatography.

Reaction Mechanism
The mechanism of the Strecker synthesis involves two key stages: the formation of an iminium

ion and the subsequent nucleophilic attack by the cyanide ion.

Butanone Protonated Butanone+ H+

Ammonia (from NH4Cl)

Cyanide (from KCN)

Hemiaminal Intermediate+ NH3 Iminium Ion- H2O 2-amino-2-ethylbutanenitrile+ CN-

Click to download full resolution via product page

Caption: Strecker synthesis of 2-amino-2-ethylbutanenitrile.

Chemical Reactivity: Hydrolysis to 2-amino-2-
ethylbutanoic Acid
A primary application of α-aminonitriles in synthetic chemistry is their role as precursors to α-

amino acids.[4][5] The nitrile group can be hydrolyzed under acidic or basic conditions to yield

a carboxylic acid.[5][6][7]

Causality Behind Experimental Choices
Acid-catalyzed hydrolysis is a common method for converting nitriles to carboxylic acids. The

reaction proceeds via protonation of the nitrile nitrogen, which increases the electrophilicity of
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the carbon atom, facilitating nucleophilic attack by water. The reaction typically requires heating

to drive the hydrolysis of the intermediate amide to completion.[5][6]

Detailed Experimental Protocol: Hydrolysis of 2-amino-
2-ethylbutanenitrile
Materials:

2-amino-2-ethylbutanenitrile

Concentrated hydrochloric acid (HCl)

Water

Round-bottom flask

Reflux condenser

Heating mantle

Procedure:

Place the crude or purified 2-amino-2-ethylbutanenitrile in a round-bottom flask.

Add a 6M solution of hydrochloric acid in excess.

Attach a reflux condenser and heat the mixture to reflux for several hours (typically 4-24

hours). The reaction can be monitored by TLC or by the cessation of ammonia evolution.

After cooling to room temperature, the reaction mixture can be concentrated under reduced

pressure.

The resulting amino acid hydrochloride salt can be purified by recrystallization. The free

amino acid can be obtained by neutralizing the salt with a suitable base.

Reaction Mechanism
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The hydrolysis of the nitrile to a carboxylic acid under acidic conditions involves the formation

of an amide intermediate.

2-amino-2-ethylbutanenitrile Protonated Nitrile+ H+ Intermediate+ H2O Amide Intermediate- H+ 2-amino-2-ethylbutanoic acid+ H2O, H+, heat

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of 2-amino-2-ethylbutanenitrile.

Applications in Drug Development
Non-proteinogenic α-amino acids, such as 2-amino-2-ethylbutanoic acid, are valuable building

blocks in medicinal chemistry. Their incorporation into peptides or small molecules can confer

unique properties, including increased metabolic stability, conformational constraints, and

altered receptor binding affinities.

The introduction of an α,α-disubstituted amino acid can improve the pharmacokinetic profile of

a drug candidate by making it more resistant to enzymatic degradation. Furthermore, the steric

bulk of the two ethyl groups can be used to probe the binding pockets of target proteins and to

optimize ligand-receptor interactions. While specific examples of 2-amino-2-ethylbutanoic acid

in clinical development are not widely reported, the broader class of α,α-disubstituted amino

acids has been explored in the development of enzyme inhibitors and peptidomimetics.

Safety and Handling
α-Aminonitriles are toxic compounds and must be handled with extreme caution in a well-

ventilated fume hood. They may be fatal if inhaled, ingested, or absorbed through the skin.[8]

The primary hazard is associated with the potential release of hydrogen cyanide, particularly

under acidic conditions.

Personal Protective Equipment (PPE):

Gloves: Nitrile or neoprene gloves should be worn.

Eye Protection: Chemical safety goggles and a face shield are essential.
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Lab Coat: A lab coat that is fully buttoned is required.

Respiratory Protection: In case of inadequate ventilation, a respirator with an appropriate

cartridge for organic vapors and acid gases should be used.

Handling and Storage:

All manipulations should be carried out in a certified chemical fume hood.[9]

Store in a cool, dry, and well-ventilated area, away from acids and oxidizing agents.

Keep containers tightly sealed.

Disposal:

All waste containing α-aminonitriles must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Conclusion
2-amino-2-ethylbutanenitrile is a valuable synthetic intermediate, readily prepared via the

robust and scalable Strecker synthesis. Its primary utility lies in its conversion to the non-

proteinogenic α-amino acid, 2-amino-2-ethylbutanoic acid, a building block with significant

potential in drug discovery and development. The methodologies and safety precautions

detailed in this guide provide a solid foundation for researchers and scientists working with this

and related α,α-disubstituted α-aminonitriles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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